Cas no 21307-05-1 (Previtamin D2 (~90%))

Previtamin D2 (~90%) structure
Previtamin D2 (~90%) structure
Product Name:Previtamin D2 (~90%)
CAS No:21307-05-1
MF:C28H44O
MW:396.648368835449
CID:263702
Update Time:2025-04-19

Previtamin D2 (~90%) Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexen-1-ol,3-[(1Z)-2-[(1R,3aR,7aR)-2,3,3a,6,7,7a-hexahydro-7a-methyl-1-[(1R,2E,4R)-1,4,5-trimethyl-2-hexenyl]-1H-inden-4-yl]ethenyl]-4-methyl-,(1S)-
    • 1-(4-O-METHOXYMETHYL-4-HYDROXYPHENYL)-4-(4-NITROPHENYL)PIPERAZINE-D4,BROWN SOLID
    • 3-Cyclohexen-1-ol,3-[(1Z)-2-[(1R,3aR,7aR)-2,3,3a,6,7,7a-hexahydro-7a-methyl-1-[(1R,2E,4R)-1,4,5-trimethyl-2-hexenyl]-1H-inden
    • Previtamin D2
    • (3aR)-3ar-Methyl-7-[2c-((S)-5-hydroxy-2-methyl-cyclohexen-(1)-yl)-vinyl-(1r)]-3c-((1R:4R)-1.4.5-trimethyl-hexen-(2t)-yl)-(7atH)-3a.4.5.7a-tetrahydro-indan
    • (3S)-9,10-seco-ergosta-5(10),6c,8,22t-tetraen-3-ol
    • 9.10-Seco-ergostatetraen-(5(10).6c.8.22t)-ol-(3β)
    • Praevitamin
    • Praevitamin-D2
    • previtamin D
    • Previtamin D2 (~90%)
    • Inchi: 1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h8-10,12-13,19-20,22,25-27,29H,7,11,14-18H2,1-6H3/b10-9+,13-12+/t20-,22+,25+,26+,27-,28+/m0/s1
    • InChI Key: XQFJZHAVTPYDIQ-LOHZHOGJSA-N
    • SMILES: O[C@@H]1CCC(C)=C(C1)/C=C/C1=CCC[C@@]2(C)[C@H]1CC[C@@H]2[C@@H](/C=C/[C@H](C)C(C)C)C

Computed Properties

  • Exact Mass: 396.33900

Experimental Properties

  • PSA: 20.23000
  • LogP: 7.64100

Previtamin D2 (~90%) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P713500-1mg
Previtamin D2 (~90%)
21307-05-1
1mg
$ 175.00 2022-06-03
TRC
P713500-2.5mg
Previtamin D2 (~90%)
21307-05-1
2.5mg
$ 415.00 2022-06-03
TRC
P713500-5mg
Previtamin D2 (~90%)
21307-05-1
5mg
$ 750.00 2022-06-03
TRC
P713500-10mg
Previtamin D2 (~90%)
21307-05-1
10mg
$ 1235.00 2022-06-03
SHENG KE LU SI SHENG WU JI SHU
sc-212582-1 mg
Previtamin D2,
21307-05-1
1mg
¥2407.00 2023-06-20
SHENG KE LU SI SHENG WU JI SHU
sc-212582A-2 mg
Previtamin D2,
21307-05-1
2mg
¥4009.00 2023-06-20
SHENG KE LU SI SHENG WU JI SHU
sc-212582B-5 mg
Previtamin D2,
21307-05-1
5mg
¥9326.00 2023-06-20
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.